Cas no 1105239-04-0 (N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide)
![N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide structure](https://www.kuujia.com/scimg/cas/1105239-04-0x500.png)
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide
- N-[3-(4-fluorophenyl)-2-methyl-4-oxoquinazolin-6-yl]naphthalene-2-sulfonamide
- F5531-0298
- AKOS024512699
- N-(3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)naphthalene-2-sulfonamide
- 1105239-04-0
-
- Inchi: 1S/C25H18FN3O3S/c1-16-27-24-13-9-20(15-23(24)25(30)29(16)21-10-7-19(26)8-11-21)28-33(31,32)22-12-6-17-4-2-3-5-18(17)14-22/h2-15,28H,1H3
- InChI Key: IFBGSIHRSFPOMB-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=CC=CC=2C=1)(NC1C=CC2=C(C(N(C3C=CC(=CC=3)F)C(C)=N2)=O)C=1)(=O)=O
Computed Properties
- Exact Mass: 459.10529078g/mol
- Monoisotopic Mass: 459.10529078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 865
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 87.2Ų
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F5531-0298-20μmol |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 20μmol |
$79.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-2mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 2mg |
$59.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-5μmol |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 5μmol |
$63.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-50mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 50mg |
$160.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-3mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 3mg |
$63.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-5mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 5mg |
$69.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-25mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 25mg |
$109.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-1mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 1mg |
$54.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-10mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 10mg |
$79.0 | 2023-09-09 | ||
Life Chemicals | F5531-0298-15mg |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide |
1105239-04-0 | 15mg |
$89.0 | 2023-09-09 |
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide Related Literature
-
Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
-
Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
-
Li Liaoliao,Jiang Haifu,Tian Dongbo,Qin Wei,Liu Changwei RSC Adv., 2018,8, 21728-21734
Additional information on N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide
N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide: A Comprehensive Overview
The compound with CAS No. 1105239-04-0, known as N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely recognized for their potential in drug development due to their diverse biological activities and structural versatility.
The molecular structure of this compound is characterized by a quinazolinone core, a naphthalene sulfonamide group, and a fluorophenyl substituent. The quinazolinone moiety is a heterocyclic structure that has been extensively studied for its ability to interact with various biological targets, including kinases and other enzymes. The naphthalene sulfonamide group adds to the compound's hydrophilicity and potential for bioavailability, while the fluorophenyl substituent introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties.
Recent studies have highlighted the potential of this compound as a therapeutic agent in the treatment of cancer. Specifically, research has demonstrated that N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide exhibits potent inhibitory activity against certain oncogenic kinases, which are key drivers of tumor growth and metastasis. These findings have positioned the compound as a promising candidate for further preclinical and clinical development.
In addition to its anticancer properties, this compound has also been investigated for its potential in other therapeutic areas, such as inflammation and neurodegenerative diseases. The unique combination of structural features in this molecule allows for a wide range of interactions with biological systems, making it a versatile tool for drug discovery.
The synthesis of N-[3-(4-fluorophenyl)-2-methyl-4 oxo 3 4 dihydroquinazolin 6 yl]naphthalene 2 sulfonamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the quinazolinone core through cyclization reactions, followed by functionalization with the naphthalene sulfonamide group and the introduction of the fluorophenyl substituent. The optimization of these steps has been critical in achieving high yields and ensuring the purity of the final product.
From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into its molecular structure, stereochemistry, and physical properties, which are essential for understanding its behavior in biological systems.
Looking ahead, ongoing research is focused on elucidating the mechanism of action of this compound at the molecular level. This includes studies on its binding affinity to target proteins, its effects on cellular signaling pathways, and its ability to modulate gene expression. Such investigations are expected to provide valuable insights into its therapeutic potential and guide its further development.
In conclusion, CAS No. 1105239 04 0 represents a cutting-edge chemical entity with significant promise in drug discovery and development. Its unique structure, combined with its diverse biological activities, makes it an important subject of ongoing research efforts across multiple disciplines.
1105239-04-0 (N-[3-(4-fluorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]naphthalene-2-sulfonamide) Related Products
- 27799-83-3(1-methyl-1H-1,2,3-benzotriazol-5-amine)
- 338421-81-1(N-(4-Allyl-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl-4-chlorobenzenesulfonamide)
- 2383739-62-4([5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]methanesulfonyl fluoride)
- 2034364-96-8(2-Pyridinamine, N-[4-(2,1,3-benzothiadiazol-5-yl)-2-thiazolyl]-, hydrochloride (1:1))
- 565166-67-8(2-Chloro-N-(2-ethoxyphenyl)-2-phenylacetamide)
- 200879-66-9(6-(4-chlorophenyl)-2-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile)
- 2680586-40-5(2-2-fluoro-3-(trifluoromethyl)phenyl-2-(2,2,2-trifluoroacetamido)acetic acid)
- 2092767-48-9(8-bromo-6-fluoro-2,4-dihydroxyquinoline-3-carbonitrile)
- 2172536-56-8(N-5-(2,3-dimethylphenyl)-2-ethylpiperidin-3-yl-2,2,2-trifluoroacetamide)
- 2172625-78-2(4-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethyl-5-methylhexanamido}but-2-enoic acid)




